Cas no 885519-32-4 (6-Chloro-1H-indazol-4-amine)

6-Chloro-1H-indazol-4-amine is a heterocyclic organic compound featuring an indazole core substituted with a chloro group at the 6-position and an amino group at the 4-position. This structure imparts significant versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. Its reactive amino and chloro groups enable selective functionalization, making it valuable for constructing complex scaffolds. The compound exhibits stability under standard handling conditions and is compatible with a range of synthetic transformations. Its well-defined purity and consistent performance make it a reliable choice for research and development in medicinal chemistry and material science.
6-Chloro-1H-indazol-4-amine structure
6-Chloro-1H-indazol-4-amine structure
Product Name:6-Chloro-1H-indazol-4-amine
CAS No:885519-32-4
MF:C7H6ClN3
MW:167.595639705658
MDL:MFCD07781370
CID:706657
PubChem ID:24728118
Update Time:2025-06-07

6-Chloro-1H-indazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-1H-indazol-4-amine
    • 1H-Indazol-4-amine,6-chloro-
    • 4-Ami-6-chloroindazole
    • 4-AMINO-6-CHLOROINDAZOLE
    • 4-Amino-6-chloro-1H-indazole
    • 1H-Indazol-4-amine, 6-chloro-
    • FCH857245
    • 4314AC
    • MB04835
    • 6-CHLORO-1H-INDAZOL-4-YLAMINE
    • AX8236533
    • ST24045246
    • 6-Chloro-1H-indazol-4-amine (ACI)
    • AKOS006284922
    • DS-17569
    • MFCD07781370
    • 885519-32-4
    • SY029983
    • DB-077930
    • DTXSID80646182
    • SCHEMBL2289231
    • CS-W007053
    • MDL: MFCD07781370
    • Inchi: 1S/C7H6ClN3/c8-4-1-6(9)5-3-10-11-7(5)2-4/h1-3H,9H2,(H,10,11)
    • InChI Key: PQJUUWRKVHDDTK-UHFFFAOYSA-N
    • SMILES: ClC1C=C2C(C=NN2)=C(N)C=1

Computed Properties

  • Exact Mass: 167.0250249g/mol
  • Monoisotopic Mass: 167.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.533
  • Boiling Point: 415.5±25.0℃ at 760 mmHg

6-Chloro-1H-indazol-4-amine Security Information

6-Chloro-1H-indazol-4-amine Pricemore >>

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